Cas no 1235440-50-2 (N-(2-aminoethyl)-2H-indazole-3-carboxamide hydrochloride)

• Product Name: N-(2-aminoethyl)-2H-indazole-3-carboxamide hydrochloride
• CAS No: 1235440-50-2
• MF: C₁₀H₁₃ClN₄O
• MW: 240.689420461655
• CID: 4579573
• Update Time: 2025-05-24

N-(2-aminoethyl)-2H-indazole-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-2H-indazole-3-carboxamide hydrochloride

• Inchi： 1S/C10H12N4O.ClH/c11-5-6-12-10(15)9-7-3-1-2-4-8(7)13-14-9;/h1-4H,5-6,11H2,(H,12,15)(H,13,14);1H
• InChI Key： UEDGPBQQJZGLKD-UHFFFAOYSA-N
• SMILES： C(C1NN=C2C=CC=CC=12)(=O)NCCN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles Indazole-3-carboxamides

Additional information on N-(2-aminoethyl)-2H-indazole-3-carboxamide hydrochloride

N-(2-aminoethyl)-2H-indazole-3-carboxamide hydrochloride (CAS No. 1235440-50-2): A Comprehensive Overview

N-(2-aminoethyl)-2H-indazole-3-carboxamide hydrochloride (CAS No. 1235440-50-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as AECI, is a derivative of indazole and belongs to a class of molecules with diverse biological activities. In this article, we will delve into the chemical structure, synthesis, pharmacological properties, and recent research advancements of N-(2-aminoethyl)-2H-indazole-3-carboxamide hydrochloride.

The chemical structure of N-(2-aminoethyl)-2H-indazole-3-carboxamide hydrochloride is characterized by an indazole core linked to an aminoethyl group through a carboxamide linkage. The indazole ring system is known for its biological significance, particularly in the development of drugs targeting various diseases. The presence of the aminoethyl group adds further functional versatility, allowing for potential interactions with biological targets such as receptors and enzymes.

The synthesis of N-(2-aminoethyl)-2H-indazole-3-carboxamide hydrochloride typically involves a multi-step process. One common approach is to start with 2H-indazole-3-carboxylic acid, which is then converted into its corresponding acid chloride. This intermediate is subsequently reacted with 2-aminoethanol in the presence of a base to form the desired carboxamide. The final step involves the conversion of the free base to the hydrochloride salt, which enhances its solubility and stability.

Recent studies have highlighted the pharmacological properties of N-(2-aminoethyl)-2H-indazole-3-carboxamide hydrochloride. One notable area of research is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that AECI exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain.

In addition to its anti-inflammatory properties, N-(2-aminoethyl)-2H-indazole-3-carboxamide hydrochloride has shown promise in neurodegenerative disease models. Research conducted at the University of California, San Francisco, revealed that AECI can modulate microglial activation and reduce neuroinflammation in animal models of Alzheimer's disease. These findings suggest that AECI may have therapeutic potential in treating neurodegenerative conditions characterized by chronic inflammation.

The safety profile of N-(2-aminoethyl)-2H-indazole-3-carboxamide hydrochloride has also been evaluated in preclinical studies. Toxicity assessments have indicated that AECI exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, as with any new drug candidate, comprehensive safety and efficacy studies are essential before it can be approved for human use.

Clinical trials are currently underway to evaluate the efficacy and safety of N-(2-aminoethyl)-2H-indazole-3-carboxamide hydrochloride in various therapeutic settings. Early-phase trials have shown promising results, with patients experiencing significant reductions in inflammatory markers and improved clinical outcomes. These preliminary findings have generated considerable interest among researchers and pharmaceutical companies alike.

In conclusion, N-(2-aminoethyl)-2H-indazole-3-carboxamide hydrochloride (CAS No. 1235440-50-2) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.